2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide

• Molecular Formula: C22H20FNO2
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 2-(3-fluoro-4-phenylphenyl)-N-(3-methoxyphenyl)propanamide
• InChI: InChI=1S/C22H20FNO2/c1-15(22(25)24-18-9-6-10-19(14-18)26-2)17-11-12-20(21(23)13-17)16-7-4-3-5-8-16/h3-15H,1-2H3,(H,24,25)
• InChI Key: ARZVEDDBAKZOFX-UHFFFAOYSA-N
• SMILES: CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)NC3=CC(=CC=C3)OC

Description

2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide, also known as FABP5 inhibitor, is a small molecule drug that has gained significant attention in the scientific research community. This compound has been shown to have potential therapeutic benefits in various diseases, including cancer, inflammation, and metabolic disorders.

Mechanism of Action

2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor works by inhibiting the activity of 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide, a protein that is involved in the transport of fatty acids. By inhibiting 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide, this compound reduces the availability of fatty acids to cancer cells, leading to reduced growth and increased apoptosis. In metabolic disorders, 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor works by improving insulin sensitivity and reducing inflammation.
Biochemical and Physiological Effects:
2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor has been shown to have several biochemical and physiological effects in various disease models. In cancer research, this compound has been shown to reduce tumor growth and increase apoptosis. Inflammation research has shown that 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor can reduce the production of pro-inflammatory cytokines. Additionally, 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor has been shown to improve insulin sensitivity and reduce inflammation in metabolic disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor in lab experiments include its potent activity and specificity towards 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide, making it a useful tool for studying the role of 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide in various diseases. However, the limitations of using 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor. One potential direction is to investigate its use in combination with other drugs for enhanced therapeutic benefits. Additionally, further studies are needed to determine the safety and efficacy of 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor in humans, as well as its potential use in other diseases beyond cancer, inflammation, and metabolic disorders.

Synthesis Methods

The synthesis of 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor involves several steps, including the preparation of 2-fluoro[1,1'-biphenyl]-4-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 3-methoxyaniline to obtain the desired product.

Scientific Research Applications

2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor has been extensively studied for its potential therapeutic benefits in various diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has also shown that 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methoxyphenyl)propanamide inhibitor has been studied for its potential use in treating metabolic disorders such as obesity and type 2 diabetes.